1-Cyclopropyl-1H-benzo[d]imidazole-2-carbaldehyde hydrochloride

• IUPAC Name: 1-cyclopropylbenzimidazole-2-carbaldehyde;hydrochloride
• InChI: InChI=1S/C11H10N2O.ClH/c14-7-11-12-9-3-1-2-4-10(9)13(11)8-5-6-8;/h1-4,7-8H,5-6H2;1H
• InChI Key: YQNYDRRGIBQOPG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C3=CC=CC=C3N=C2C=O.Cl
• Molecular Formula: C11H11ClN2O
• DSSTOX Substance ID: DTXSID40695818
• Molecular Weight: 222.67 g/mol
• CAS RN: 958863-44-0

Description

• Structure : It belongs to the imidazole family, which is a five-membered heterocyclic ring containing three carbon atoms, two nitrogen atoms, four hydrogen atoms, and two double bonds. Imidazole is also known as 1,3-diazole and exhibits both acidic and basic properties. It is a white or colorless solid, highly soluble in water and other polar solvents.

Synthesis Analysis

Several synthetic routes exist for imidazoles. Notably, Fang et al. reported a novel protocol for the cyclization of amido-nitriles to form disubstituted imidazoles. The reaction conditions were mild and allowed for the inclusion of various functional groups. Another approach involves N-heterocyclic carbenes (NHC) as ligands and organocatalysts, which have become commonplace in organic synthesis. These methods enable the synthesis of 1,2,4-trisubstituted imidazoles.

Molecular Structure Analysis

The molecular structure of 1-Cyclopropyl-1H-benzo[d]imidazole-2-carbaldehyde hydrochloride consists of a benzo[d]imidazole core with a cyclopropyl group and an aldehyde functional group. The chlorine atom is part of the hydrochloride salt. The compound’s structure plays a crucial role in its properties and interactions.

Chemical Reactions Analysis

Imidazoles exhibit diverse chemical reactivity due to their unique structure. They participate in various reactions, including nucleophilic substitutions, cyclizations, and condensations. For instance, imidazoles can undergo one-bond-forming reactions, such as the cyclization of amido-nitriles. Additionally, NHC-catalyzed protocols enable the synthesis of trisubstituted imidazoles from acetophenones and benzylic amines. These reactions are essential for the development of functional molecules and pharmaceuticals.

Physical And Chemical Properties Analysis

• Commercial Examples : Some commercially available drugs contain the 1,3-diazole ring, such as metronidazole (bactericidal), omeprazole (antiulcer), and thiabendazole (antihelmintic)

Mechanism of Action

The specific mechanism of action for 1-Cyclopropyl-1H-benzo[d]imidazole-2-carbaldehyde hydrochloride would depend on its intended use. Imidazoles are versatile and have been explored for various biological activities, including antibacterial, antifungal, anti-inflammatory, and antitumor effects. Further studies are needed to elucidate its precise mechanism of action.

Future Directions

Research on imidazole derivatives continues to explore their potential in drug development, antimicrobial agents, and other applications. Investigating novel synthetic routes and understanding their biological activities will pave the way for future advancements.